Cas no 1502-45-0 (N-(2-aminoethyl)benzamide hydrochloride)

• Product Name: N-(2-aminoethyl)benzamide hydrochloride
• CAS No: 1502-45-0
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD10511533
• CID: 230532
• PubChem ID: 12715873
• Update Time: 2025-05-26

N-(2-aminoethyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-aminoethyl)-, hydrochloride (1:1)
• N-(2-AMinoethyl)benzaMide HCl
• N-Benzoylethylenediamine hydrochloride
• AC1Q3DDN
• AG-B-35936
• Ambpe2001962
• CTK7E8826
• N-(2-Amino-aethyl)-benzamid, Hydrochlorid
• N-(2-aminoethyl)benzamide hydrochloride
• N-(2-amino-ethyl)-benzamide hydrochloride
• N-(2-aminoethyl)benzamide, chloride
• NSC151193
• SBB092685
• SureCN1579939
• Benzamide, N-(2-aminoethyl)-, monohydrochloride
• N-(2- aminoethyl)benzamide hydrochloride
• DTXSID50507812
• 1502-45-0
• SCHEMBL1579939
• BS-4115
• MFCD10511533
• N-(2-aminoethyl)benzamide;hydrochloride
• BCGXHHYBXMQECD-UHFFFAOYSA-N
• BAA50245
• Z235363051
• AKOS015846900
• CS-0215713
• A1-01272
• N-(2-Aminoethyl)benzamide--hydrogen chloride (1/1)
• EN300-28761
• SB78271
• N-(2-aminoethyl)benzamidehydrochloride
• NSC-151193
• F20112
• benzamide,N-(2-aminoethyl) hydrochloride

• MDL： MFCD10511533
• Inchi： 1S/C9H12N2O.ClH/c10-6-7-11-9(12)8-4-2-1-3-5-8;/h1-5H,6-7,10H2,(H,11,12);1H
• InChI Key： BCGXHHYBXMQECD-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)NCCN

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-aminoethyl)benzamide hydrochloride

Comprehensive Overview of N-(2-aminoethyl)benzamide hydrochloride (CAS No. 1502-45-0)

N-(2-aminoethyl)benzamide hydrochloride (CAS No. 1502-45-0) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This white to off-white crystalline powder is known for its unique molecular structure, combining a benzamide moiety with an aminoethyl group, which makes it a versatile intermediate in the development of bioactive molecules. Researchers often search for "N-(2-aminoethyl)benzamide hydrochloride synthesis" or "CAS 1502-45-0 applications," reflecting its growing relevance in drug discovery and material science.

The compound's hydrochloride salt form enhances its solubility in aqueous solutions, a critical factor for laboratory and industrial applications. Recent studies highlight its role in designing enzyme inhibitors and receptor modulators, addressing trending topics like "targeted drug delivery" and "small molecule therapeutics." Its CAS No. 1502-45-0 is frequently referenced in patent filings, particularly for innovations in neurology and oncology research.

From a synthetic chemistry perspective, N-(2-aminoethyl)benzamide hydrochloride serves as a building block for peptidomimetics and heterocyclic compounds. Queries such as "benzamide derivatives in medicine" or "aminoethyl group reactivity" underscore its interdisciplinary importance. The compound's stability under physiological conditions also makes it a candidate for probing "molecular interactions" and "structure-activity relationships," key themes in modern biochemistry.

Quality control of CAS No. 1502-45-0 involves rigorous analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with pharmaceutical-grade standards. Industry discussions often center on "high-purity benzamide compounds" or "scalable synthesis routes," aligning with the demand for sustainable chemical processes. Environmental considerations further drive interest in "green chemistry approaches" for producing this intermediate.

In summary, N-(2-aminoethyl)benzamide hydrochloride (CAS No. 1502-45-0) bridges fundamental research and applied science, with its applications expanding into diagnostics and biomaterials. Its prominence in scientific literature and patent databases confirms its enduring value across multiple disciplines.